Cas no 898786-64-6 (8-(3-methoxyphenyl)-8-oxo-octanenitrile)

8-(3-methoxyphenyl)-8-oxo-octanenitrile structure
898786-64-6 structure
Product Name:8-(3-methoxyphenyl)-8-oxo-octanenitrile
CAS No:898786-64-6
MF:C15H19NO2
MW:245.31686425209
MDL:MFCD07700105
CID:1945558
PubChem ID:24726800
Update Time:2025-04-21

8-(3-methoxyphenyl)-8-oxo-octanenitrile Chemical and Physical Properties

Names and Identifiers

    • 8-(3-methoxyphenyl)-8-oxo-octanenitrile
    • LogP
    • 898786-64-6
    • DTXSID60645193
    • MS-20924
    • AKOS016022581
    • MFCD07700105
    • MDL： MFCD07700105
    • Inchi： 1S/C15H19NO2/c1-18-14-9-7-8-13(12-14)15(17)10-5-3-2-4-6-11-16/h7-9,12H,2-6,10H2,1H3
    • InChI Key： KSBCGXAAGQSOLR-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC=C(C=1)OC)CCCCCCC#N

Computed Properties

  • Exact Mass: 245.14200
  • Monoisotopic Mass: 245.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09000
  • LogP: 3.74208

8-(3-methoxyphenyl)-8-oxo-octanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

8-(3-methoxyphenyl)-8-oxo-octanenitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
206957-1g
8-(3-methoxyphenyl)-8-oxooctanenitrile
 898786-64-6 97%
1g
 ￡249.00 2022-03-01
Fluorochem
206957-2g
8-(3-methoxyphenyl)-8-oxooctanenitrile
 898786-64-6 97%
2g
 ￡424.00 2022-03-01
Fluorochem
206957-5g
8-(3-methoxyphenyl)-8-oxooctanenitrile
 898786-64-6 97%
5g
 ￡730.00 2022-03-01
abcr
AB366981-1 g
8-(3-Methoxyphenyl)-8-oxooctanenitrile; 97%
 898786-64-6
1g
 €417.60 2022-06-10
abcr
AB366981-2 g
8-(3-Methoxyphenyl)-8-oxooctanenitrile; 97%
 898786-64-6
2g
 €675.10 2022-06-10
abcr
AB366981-1g
8-(3-Methoxyphenyl)-8-oxooctanenitrile, 97%; .
 898786-64-6 97%
1g
 €469.20 2025-04-15
abcr
AB366981-2g
8-(3-Methoxyphenyl)-8-oxooctanenitrile, 97%; .
 898786-64-6 97%
2g
 €747.30 2025-04-15
abcr
AB366981-5g
8-(3-Methoxyphenyl)-8-oxooctanenitrile, 97%; .
 898786-64-6 97%
5g
 €1231.40 2025-04-15
Key Organics Ltd
MS-20924-1G
8-(3-Methoxyphenyl)-8-oxooctanenitrile
 898786-64-6 >95%
1g
 £275.00 2025-02-09
Key Organics Ltd
MS-20924-5G
8-(3-Methoxyphenyl)-8-oxooctanenitrile
 898786-64-6 >95%
5g
 £714.00 2025-02-09

8-(3-methoxyphenyl)-8-oxo-octanenitrile Related Literature

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